
Personal protective equipment for handling 4-
Fluorobutanal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Fluorobutanal

Cat. No.: B3031540 Get Quote

Essential Safety and Handling Guide for 4-
Fluorobutanal
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This guide is intended to provide essential safety and logistical information for

handling 4-Fluorobutanal. A specific Safety Data Sheet (SDS) for 4-Fluorobutanal is not

readily available. Therefore, the following recommendations are based on the known hazards

of analogous compounds, specifically short-chain aldehydes and halogenated hydrocarbons.[1]

[2] Always consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance and adhere to all local regulations.

Hazard Assessment
4-Fluorobutanal is a halogenated aldehyde and should be handled with extreme caution.

Based on its chemical structure, the following hazards are anticipated:

Flammability: With a flash point of 26.1°C, it is a flammable liquid and poses a fire hazard.[3]

Vapors can form explosive mixtures with air.

Toxicity: Aldehydes are known to be toxic and irritants.[2] Inhalation can cause respiratory

tract irritation, and skin contact may lead to irritation or dermatitis.[1][2] Halogenated

hydrocarbons can have toxic effects on the liver and kidneys with long-term exposure.[1]
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Eye Damage: Can cause serious eye irritation.

Environmental Hazard: Halogenated organic compounds can be persistent in the

environment.[4] Proper disposal is crucial.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling 4-Fluorobutanal.

PPE Category Recommended Equipment

Eye and Face Protection
Chemical splash goggles and a face shield are

mandatory to protect against splashes.

Skin Protection

- Gloves: Double gloving with nitrile or butyl

rubber gloves is recommended.[2] These

materials offer good resistance to aldehydes

and halogenated compounds.[2] - Lab Coat: A

flame-resistant lab coat worn over personal

clothing. - Apron: A chemically resistant apron

should be worn over the lab coat. - Footwear:

Closed-toe, chemical-resistant shoes are

required.[5]

Respiratory Protection

All work must be conducted in a certified

chemical fume hood. If there is a risk of

exposure exceeding permissible limits, a

NIOSH-approved respirator with an organic

vapor cartridge should be used.

Operational Plan: Step-by-Step Handling Procedure
3.1. Engineering Controls and Preparation

Chemical Fume Hood: All manipulations of 4-Fluorobutanal must be performed inside a

certified and properly functioning chemical fume hood.

Ventilation: Ensure adequate ventilation in the laboratory.
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Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have a spill kit containing an inert absorbent material (e.g., vermiculite, sand)

readily available.

Fire Extinguisher: Ensure a Class B fire extinguisher is nearby.

3.2. Handling Procedure

Don PPE: Before handling, put on all required PPE as detailed in the table above.

Grounding: When transferring the chemical, ensure containers are grounded to prevent

static discharge, which could ignite the flammable vapors.

Transfer: Use a syringe or cannula for liquid transfers to minimize exposure. Avoid pouring.

Container Management: Keep the container tightly closed when not in use.

Avoid Incompatibilities: Keep away from strong oxidizing agents, strong bases, and sources

of ignition.[6]

Disposal Plan
4.1. Waste Segregation and Collection

Waste Stream: 4-Fluorobutanal is a halogenated organic compound and must be disposed

of as hazardous waste.[5][7][8]

Dedicated Container: Collect all 4-Fluorobutanal waste in a designated, properly labeled,

and sealed container for halogenated organic waste.[4][7][8]

No Mixing: Do not mix halogenated waste with non-halogenated waste streams.[4][5] This is

critical for proper disposal and cost management.[5]

4.2. Disposal Procedure
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Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

("4-Fluorobutanal"), and any other required information by your institution.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Pickup: Arrange for waste pickup through your institution's EHS department.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Spill:

Small Spill: In a fume hood, absorb the spill with an inert material, collect it in a sealed

container, and label it as hazardous waste.

Large Spill: Evacuate the area and contact your institution's EHS department or

emergency response team immediately.

Experimental Protocols: Quantitative Data Summary
Property Value

Molecular Formula C₄H₇FO

Molecular Weight 90.10 g/mol

Boiling Point 98.2°C at 760 mmHg[3]

Flash Point 26.1°C[3]

Density 0.925 g/cm³[3]
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Mandatory Visualization: Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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